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Compound of Interest

Compound Name: Arachidyl laurate

Cat. No.: B1598217

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of Arachidyl Laurate

Chemical Identification

Arachidyl laurate, also known as icosyl dodecanoate, is a wax ester.[1] It is the ester of
arachidyl alcohol (1-eicosanol) and lauric acid (dodecanoic acid). Primarily utilized in research
and the cosmetics industry, it serves as a reference compound in the analysis of wax esters.[2]

[3]

Identifier Value Reference
Chemical Name Arachidyl Laurate [4]

IUPAC Name Icosyl dodecanoate [5]

CAS Number 36617-18-2

Molecular Formula C32He6402

Eicosyl dodecanoate,
Synonyms Arachidyl dodecanoate, Lauric
acid arachidyl ester

Physicochemical Properties
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Arachidyl laurate is a solid at room temperature. Its properties are characterized by a high
molecular weight and low volatility.

Property Value Reference
Molecular Weight 480.85 g/mol

Appearance Solid

Boiling Point 507°C at 760 mmHg

Flash Point 269.7°C

Density 0.858 g/cm?3

Vapor Pressure 2.12E-10 mmHg at 25°C

LogP (Octanol/Water Partition
Coeff.)

11.49-15.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor
Count

Hazard Identification and Safety

A specific GHS classification for arachidyl laurate is not readily available. However, based on
data for similar long-chain fatty acid esters like lauryl laurate, it is not expected to be classified
as a hazardous substance. The primary risks are associated with handling the substance in
molten form or as a dust.

o Eye Contact: May cause mild, reversible eye irritation. The component lauric acid can cause
serious eye damage, warranting caution.

o Skin Contact: Not expected to be a skin irritant. Contact with the molten substance may
cause thermal burns.

 Inhalation: Vapors and fumes from the molten material may cause respiratory irritation.

 Ingestion: Not considered acutely toxic if ingested.
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First Aid Measures

Standard first aid protocols should be followed in the event of exposure.

Exposure Route First Aid Protocol Reference

If respiratory symptoms

develop from fumes of molten
Inhalation material, move the victim to

fresh air. If symptoms persist,

seek medical attention.

For contact with molten
material, do not remove the
) solidified material. Flush or
Skin Contact i .
immerse the affected area in
cold water. Seek medical

attention.

Flush eyes immediately with

large amounts of water for at
Eye Contact least 15 minutes, holding

eyelids open. Get immediate

medical attention.

If molten material is swallowed,
) seek immediate medical
Ingestion ) ] o
attention. Solid material is not

acutely toxic.

Handling, Storage, and Disposal

Proper laboratory and industrial hygiene practices are essential for safe handling.

e Handling: Use personal protective equipment (PPE), including safety glasses and gloves.
When handling molten material, thermal protective equipment is necessary. Ensure
adequate ventilation to avoid inhaling fumes.
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o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers. Recommended

storage temperatures can range from room temperature to -20°C for long-term preservation

of high-purity samples.

» Disposal: Dispose of the material in accordance with local, state, and federal regulations.

Toxicological Information

Direct toxicological data for arachidyl laurate is limited. Information is inferred from studies on

related fatty acid esters. Generally, these compounds exhibit low toxicity.

Toxicity Data

Value | Observation

Compound Tested Reference

Acute Oral Toxicity

Expected to be > 5
a/kg

Lauryl Laurate

Acute Dermal Toxicity

Expected to be > 2
a/kg

Lauryl Laurate

A low-grade irritant

response was seen in

Irritation animals after inhaling Glyceryl Laurate
an aerosol containing
10% of the substance.
Generally not irritating
o Aryl Alkyl Alcohol
S or sensitizing at ) )
Sensitization Simple Acid Ester

current exposure

levels.

Derivatives

Carcinogenicity

No data available for

arachidyl laurate.

N/A

Mutagenicity

Not mutagenic in
bacterial or in vitro
mammalian cell

systems.

Aryl Alkyl Alcohol
Simple Acid Ester

Derivatives

Experimental Protocols & Workflows
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Specific experimental protocols for arachidyl laurate were not detailed in the surveyed
literature. However, a general workflow for the safe handling and initial safety assessment of a
solid chemical substance like arachidyl laurate can be logically structured.
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Preparation & Handling

Review MSDS & Identify Hazards
(e.g., Molten State, Dust)

l

Don Personal Protective Equipment (PPE)
(Gloves, Goggles)

l

Ensure Adequate Ventilation

Experimental Use

Weigh Solid Material

Emergency Response

Heating Protocol (If Applicable)

2
Monitor Temperature 2. GsEl QIS

Perform Experiment Follow First Aid Protocols

(See Table 4.0)

Cleanup & D|sposal

Allow Molten Material to Cool Seek Medical Attention

l

Decontaminate Glassware & Surfaces

i

Dispose of Waste
(Follow Local Regulations)

Click to download full resolution via product page

Caption: Logical workflow for safe handling and emergency response for arachidyl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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